(S)-5-aminopiperidin-2-one hydrochloride
Overview
Description
“(S)-5-aminopiperidin-2-one hydrochloride” likely refers to the hydrochloride salt of a compound with a piperidin-2-one structure. Piperidin-2-one is a six-membered ring with one nitrogen atom and a ketone functional group . The “5-amino” indicates the presence of an amino group at the 5th position of the ring, and the “(S)” denotes the stereochemistry of the compound .
Molecular Structure Analysis
The molecular structure of “this compound” would likely involve a six-membered ring (from the piperidin-2-one), with a ketone functional group at the 2nd position and an amino group at the 5th position . The hydrochloride indicates that the compound forms a salt with hydrochloric acid .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. The amino group might participate in reactions like acylation or alkylation, while the ketone could undergo reactions like reduction or condensation . The hydrochloride salt could potentially react with bases .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. As a hydrochloride salt, it would likely be soluble in water . The presence of the amino group could make the compound basic, while the ketone could confer polarity .Scientific Research Applications
Enhancing Protoporphyrin IX Accumulation for Photodynamic Therapy
Researchers have explored various pretreatment methods to improve the clinical outcomes of photodynamic therapy (PDT) by optimizing protoporphyrin IX (PpIX) accumulation. Techniques such as the use of keratolytics, microdermabrasion, and laser ablation, alongside penetration enhancers like dimethyl sulfoxide and oleic acid, have been examined. Additionally, the study discusses the role of temperature and additives that interact with the heme biosynthetic pathway, such as iron-chelating substances, in enhancing PpIX production (Gerritsen et al., 2008).
Advances in Cancer Therapy
A comprehensive review of S-1, a novel oral dihydropyrimidine dehydrogenase inhibitory fluoropyrimidine based on 5-fluorouracil (5-FU), highlights its significance in gastric cancer treatment. The review elaborates on pharmacokinetic studies, therapeutic efficacy, and ongoing research aimed at enhancing the survival benefit of S-1 in advanced gastric cancer, underscoring the potential of combining S-1 with other chemotherapeutic agents for broader therapeutic benefits (Maehara, 2003).
Neuroprotective and Health Promoting Properties of Chlorogenic Acid
Chlorogenic acids (CGAs), particularly 5-O-caffeoylquinic acid (5-CQA), are highlighted for their broad spectrum of health benefits, including neuroprotective, cardiovascular protective, and anticarcinogenic effects. This review discusses the dietary sources, bioavailability, and potential therapeutic applications of CGAs, emphasizing their role in mitigating metabolic syndromes and chronic diseases (Lu et al., 2020).
Serotonergic Regulation of Emotional and Behavioural Control
The serotonergic system, specifically the role of serotonin (5-HT) in emotional, cognitive, and behavioural control processes, is explored in depth. This review examines how 5-HT influences learning, emotion, and response inhibition, contributing to our understanding of its involvement in affective disorders and potentially guiding future research on serotonin-targeted therapies (Cools et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(5S)-5-aminopiperidin-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O.ClH/c6-4-1-2-5(8)7-3-4;/h4H,1-3,6H2,(H,7,8);1H/t4-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFJLLOJCPFYWRV-WCCKRBBISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NCC1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)NC[C@H]1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20655137 | |
Record name | (5S)-5-Aminopiperidin-2-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
672883-95-3 | |
Record name | (5S)-5-Aminopiperidin-2-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20655137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-5-Amino-piperidin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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